1-Amino-2-methyl-4-(methylthio)butan-2-ol
Overview
Description
1-Amino-2-methyl-4-(methylthio)butan-2-ol, also known as 2-methylthio-4-isobutylamino-2-ol (MIBA), is a chemical compound that belongs to the family of alcohols. It is a reagent used in pharmaceutical synthesis such as tyrosine kinase 3 (FLT3) inhibitors based on 5-aryl-2-aminopyridines .
Molecular Structure Analysis
The molecular formula of this compound is C6H15NOS . The molecular weight is 149.25 .Scientific Research Applications
Chiral Building Blocks in Organic Synthesis
1-Amino-2-methyl-4-(methylthio)butan-2-ol serves as a precursor in synthesizing chiral building blocks for organic synthesis. For example, it has been used in the conversion of Methioninol into various chiral compounds through specific rearrangements (Dehmlow & Westerheide, 1992).
Asymmetric Synthesis and Catalysis
The compound is significant in asymmetric synthesis, particularly in processes like reductive amination to produce chiral alcohols. Such syntheses are important in creating enantiomerically pure substances, a key aspect in pharmaceutical chemistry (Mattei et al., 2011).
Material Sciences and Polymer Chemistry
In the field of materials science, derivatives of this compound have been explored for their potential in initiating polymerization processes, particularly in UV-cured films. This application is significant in the development of new materials with specific properties (Arsu et al., 2009).
Biological Studies and Microbial Engineering
In microbiology and biotechnological applications, derivatives of this compound have been isolated from fungi and evaluated for their biological activities. Such studies are crucial for discovering new bioactive compounds with potential applications in medicine or agriculture (Busi et al., 2009).
Thermodynamics and Physical Chemistry
Research in physical chemistry has explored the thermodynamics of mixing primary alkanolamines (derivatives of the compound) with water. Understanding these interactions is important for various industrial processes and chemical synthesis (Idrissi & Jedlovszky, 2018).
Properties
IUPAC Name |
1-amino-2-methyl-4-methylsulfanylbutan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NOS/c1-6(8,5-7)3-4-9-2/h8H,3-5,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKODJSHFBDQXRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCSC)(CN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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